Cas no 2229364-17-2 (4-(3-chloro-4-nitrophenyl)-1H-pyrazole)

• Product Name: 4-(3-chloro-4-nitrophenyl)-1H-pyrazole
• CAS No: 2229364-17-2
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• CID: 6572586
• PubChem ID: 165797458
• Update Time: 2025-06-16

4-(3-chloro-4-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-nitrophenyl)-1H-pyrazole
• 2229364-17-2
• EN300-1996569

• Inchi： 1S/C9H6ClN3O2/c10-8-3-6(7-4-11-12-5-7)1-2-9(8)13(14)15/h1-5H,(H,11,12)
• InChI Key： NDQVNJTZTUFZRS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NNC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.0148541g/mol
• Monoisotopic Mass: 223.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-(3-chloro-4-nitrophenyl)-1H-pyrazole

Comprehensive Overview of 4-(3-chloro-4-nitrophenyl)-1H-pyrazole (CAS No. 2229364-17-2): Properties, Applications, and Research Insights

4-(3-chloro-4-nitrophenyl)-1H-pyrazole (CAS No. 2229364-17-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrophenyl-substituted pyrazole derivative exhibits a combination of electron-withdrawing groups (chloro and nitro), making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₆ClN₃O₂, reflects a balanced hydrophobicity and reactivity, which is critical for drug discovery applications.

Recent studies highlight the growing demand for pyrazole-based compounds in addressing global challenges such as antimicrobial resistance and crop protection. Researchers are actively investigating 4-(3-chloro-4-nitrophenyl)-1H-pyrazole as a potential scaffold for developing kinase inhibitors, a hot topic in oncology research. The compound's ability to modulate protein-protein interactions aligns with current trends in targeted therapy development, a frequently searched term in scientific databases. Its structure-activity relationship (SAR) is particularly intriguing for medicinal chemists exploring novel small molecule therapeutics.

From a synthetic chemistry perspective, the chloro-nitrophenyl moiety in this compound offers multiple sites for functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This characteristic has made it valuable in fragment-based drug design, another trending topic in pharmaceutical R&D. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies. The compound's stability under various pH conditions (2-9) further enhances its utility in formulation development.

Environmental scientists have shown interest in 4-(3-chloro-4-nitrophenyl)-1H-pyrazole derivatives for their potential in green chemistry applications. Its degradability profile and low bioaccumulation potential make it a candidate for developing eco-friendly agrochemicals, addressing the increasing consumer demand for sustainable farming solutions. Computational chemistry studies utilizing molecular docking simulations predict favorable binding affinities with various biological targets, particularly in enzyme inhibition pathways relevant to metabolic disorders.

The compound's crystalline form exhibits interesting solid-state properties, with recent X-ray diffraction studies revealing a monoclinic crystal system (space group P2₁/c). These findings contribute to the growing field of crystal engineering, particularly in designing materials with tailored physicochemical characteristics. Thermal analysis shows a melting point range of 178-182°C, indicating good stability for storage and handling, while its solubility profile (soluble in DMSO, DMF; sparingly soluble in ethanol) guides formulation strategies.

In the context of intellectual property landscape, several patents have emerged covering 4-(3-chloro-4-nitrophenyl)-1H-pyrazole derivatives, particularly in areas of cancer immunotherapy and neuroprotective agents. This aligns with market research indicating increased investment in these therapeutic areas. The compound's structure-property relationship continues to be a subject of QSAR (Quantitative Structure-Activity Relationship) modeling studies, leveraging modern machine learning algorithms to predict biological activity - a technique frequently searched in AI-driven drug discovery forums.

Quality control protocols for CAS No. 2229364-17-2 emphasize the importance of chromatographic purity assessment, with most commercial suppliers providing detailed certificates of analysis (CoA). Storage recommendations typically suggest protection from light at -20°C under inert atmosphere to maintain long-term stability. These handling protocols reflect the compound's sensitivity to photodegradation, a consideration crucial for reproducibility in biological assays.

Emerging applications in material science have explored the compound's potential as a building block for organic semiconductors, owing to its conjugated π-system and electron-accepting properties. This multidisciplinary interest underscores the compound's versatility beyond life sciences, tapping into the booming field of flexible electronics - another high-traffic search term in scientific literature. Researchers are particularly interested in its charge transport properties and potential use in optoelectronic devices.

From a regulatory perspective, 4-(3-chloro-4-nitrophenyl)-1H-pyrazole requires standard laboratory safety precautions, with SDS documentation emphasizing proper ventilation and PPE usage. Its classification follows general chemical handling guidelines, without special restrictions that would limit research applications. The compound's toxicological profile continues to be evaluated in accordance with OECD guidelines, with preliminary studies showing favorable results for further development.

The scientific community continues to explore novel synthetic routes to CAS 2229364-17-2, with recent publications highlighting catalytic methods that improve yield and reduce byproducts. These advancements align with the pharmaceutical industry's push toward process intensification and green synthesis methodologies. The compound's role as a key intermediate in multi-step syntheses makes it particularly valuable for parallel synthesis approaches, enabling rapid generation of structural analogs for biological evaluation.

Market analysis indicates steady growth in demand for pyrazole derivatives, with 4-(3-chloro-4-nitrophenyl)-1H-pyrazole maintaining a niche but important position in fine chemical catalogs. Its price stability and availability from multiple global suppliers make it accessible for academic and industrial research programs. The compound's scalability has been demonstrated in kilogram-scale productions, meeting the needs of preclinical development programs.

Future research directions for 4-(3-chloro-4-nitrophenyl)-1H-pyrazole include exploration of its supramolecular chemistry potential and investigation of its bioconjugation capabilities for targeted drug delivery systems. These applications resonate with current scientific trends toward precision medicine and theranostic approaches. The compound's modular structure positions it well for these innovative applications, ensuring its continued relevance in cutting-edge chemical research.